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Compound Focus: 5,7-Dihydroxy-4-methylcoumarin

CAS No.: 2107-76-8

Cat. No.: S621822

Get Quote

Stability Data and Storage Conditions

Property /
Aspect

Details Source

Physical Form Yellow powder that fluoresces blue and absorbs ultraviolet
light. [1]

NOAA

Melting Point 296-299 °C (lit.); 518 to 545 °F. [2] [1] Sigma-Aldrich, NOAA

Storage
Temperature

4°C (refrigerator) or -20°C; for long-term storage, -80°C is

recommended. [3] [1]

MedChemExpress,

NOAA

Light
Sensitivity

Must be protected from light during storage. [3] MedChemExpress

Solubility Slightly soluble in water. [1] Soluble in DMSO (25 mg/mL).

[3]

NOAA,

MedChemExpress

Reactivity
Profile

Behaves as a weak organic acid (phenol and lactone).

Incompatible with strong oxidizing acids, bases, and strong
reducing agents. [1]

NOAA
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Experimental Protocols for Stability Assessment

While direct experimental data on the degradation of 5,7-Dihydroxy-4-methylcoumarin is limited in the

search results, research on similar compounds provides a robust methodology you can apply. Studies on 4,7-

dihydroxycoumarin derivatives use Advanced Oxidation Processes (AOPs) to simulate degradation,

employing techniques suitable for evaluating the compound's stability under oxidative stress. [4]

Degradation via Hydroxyl Radicals: The core method involves generating hydroxyl radicals (HO•)
in an aqueous solution through the Fenton reaction (e.g., using 1 mM H₂O₂ and 0.33 mM FeSO₄ in

a 100 mM phosphate buffer at pH 7.4). [4]
Radical Trapping and Detection: The highly reactive HO• radicals are trapped using a spin-trapping

agent like DEPMPO.
Reaction Monitoring: The reaction is monitored using Electron Paramagnetic Resonance (EPR)
spectroscopy. [4] A decrease in the EPR signal of the DEPMPO-HO• adduct after adding the
coumarin compound indicates its reactivity with HO• radicals and provides a measure of its stability.

[4]
Kinetic and Product Analysis: The overall rate constant ((k_{overall})) for the reaction with HO•

radicals can be estimated, allowing for the calculation of the half-life ((\tau_{1/2})) of the compound
under these conditions. [4] The workflow for this stability assessment is as follows:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s621822?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9916318/
https://www.smolecule.com/products/s621822?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fenton Reaction

HO• Radicals

DEPMPO-HO• Adduct

Spin Trap (DEPMPO)

EPR Spectroscopy

Quantify HO• Scavenging

koverall & Half-life

Add 5,7-Dihydroxy-4-methylcoumarin

Reduced EPR Signal

Click to download full resolution via product page

Safety and Handling Considerations

Proper handling is crucial for maintaining both sample integrity and personal safety.

Handling Precautions: A recommended respirator for weighing and diluting the neat chemical is a
NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge and a

dust/mist filter. [1]
Spill Management: Spills should be dampened with ethanol, transferred to a container, and any

remaining material picked up with ethanol-dampened absorbent paper. Contaminated materials
should be sealed in a vapor-tight plastic bag. Surfaces should be washed with ethanol followed by

soap and water. [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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